Cas no 5705-70-4 ( )

• Product Name: &nbsp
• CAS No: 5705-70-4
• MF: C₂₆H₁₈OS
• MW: 378.485525608063
• CID: 946412
• PubChem ID: 264431
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• DTXSID40295079
• NSC99529
• 1-benzothiophen-2-yl[2-(naphthalen-1-ylmethyl)phenyl]methanone
• 5705-70-4
• NSC-99529
•  

• Inchi： 1S/C26H18OS/c27-26(25-17-21-10-3-6-15-24(21)28-25)23-14-5-2-9-20(23)16-19-12-7-11-18-8-1-4-13-22(18)19/h1-15,17H,16H2
• InChI Key： SMAXRHLMSYBSRN-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2C=C1C(C1=CC=CC=C1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 378.10794
• Monoisotopic Mass: 378.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.8
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Density: 1.242
• Boiling Point: 605.4°C at 760 mmHg
• Flash Point: 319.9°C
• Refractive Index: 1.712
• PSA: 17.07
• LogP: 6.87630